2-(4-Dimethylaminostyryl)-1-octadecylpyridinium perchlorate
2-(4-Dimethylaminostyryl)-1-octadecylpyridinium perchlorate
Brand Name:
Vulcanchem
CAS No.:
146764-32-1
VCID:
VC21110279
InChI:
InChI=1S/C33H53N2.ClHO4/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20-29-35-30-21-19-22-33(35)28-25-31-23-26-32(27-24-31)34(2)3;2-1(3,4)5/h19,21-28,30H,4-18,20,29H2,1-3H3;(H,2,3,4,5)/q+1;/p-1
SMILES:
CCCCCCCCCCCCCCCCCC[N+]1=CC=CC=C1C=CC2=CC=C(C=C2)N(C)C.[O-]Cl(=O)(=O)=O
Molecular Formula:
C33H53ClN2O4
Molecular Weight:
577.2 g/mol
2-(4-Dimethylaminostyryl)-1-octadecylpyridinium perchlorate
CAS No.: 146764-32-1
Cat. No.: VC21110279
Molecular Formula: C33H53ClN2O4
Molecular Weight: 577.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 146764-32-1 |
|---|---|
| Molecular Formula | C33H53ClN2O4 |
| Molecular Weight | 577.2 g/mol |
| IUPAC Name | N,N-dimethyl-4-[(E)-2-(1-octadecylpyridin-1-ium-2-yl)ethenyl]aniline;perchlorate |
| Standard InChI | InChI=1S/C33H53N2.ClHO4/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20-29-35-30-21-19-22-33(35)28-25-31-23-26-32(27-24-31)34(2)3;2-1(3,4)5/h19,21-28,30H,4-18,20,29H2,1-3H3;(H,2,3,4,5)/q+1;/p-1 |
| Standard InChI Key | HCEWWPHJBOPBOA-UHFFFAOYSA-M |
| Isomeric SMILES | CCCCCCCCCCCCCCCCCC[N+]1=CC=CC=C1/C=C/C2=CC=C(C=C2)N(C)C.[O-]Cl(=O)(=O)=O |
| SMILES | CCCCCCCCCCCCCCCCCC[N+]1=CC=CC=C1C=CC2=CC=C(C=C2)N(C)C.[O-]Cl(=O)(=O)=O |
| Canonical SMILES | CCCCCCCCCCCCCCCCCC[N+]1=CC=CC=C1C=CC2=CC=C(C=C2)N(C)C.[O-]Cl(=O)(=O)=O |
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